Ammonia dioxane
Overview
Description
Ammonia dioxane is a useful research compound. Its molecular formula is C4H11NO2 and its molecular weight is 105.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Ammonia as a Carbon-Free Fuel : Kobayashi et al. (2019) explored the potential of ammonia as a carbon-free fuel, highlighting its significance in the de-carbonization of energy generation. This research is crucial in the context of the Paris Agreement's climate goals. Ammonia, with its thermal properties similar to propane and its ability to be produced from renewable sources, is presented as an attractive alternative to hydrogen as an energy carrier (Kobayashi, Hayakawa, Somarathne, & Okafor, 2019).
Synthesis of Chiral Hydrazones : Shen and Friestad (2002) demonstrated the use of dioxane in combination with other reagents for the N-amination of 2-oxazolidinones, leading to the practical preparation of chiral N-acylhydrazones. This method is significant for asymmetric synthesis applications (Shen & Friestad, 2002).
Electroreduction of Nitrogen to Ammonia : Suryanto et al. (2019) critiqued the current methodologies and catalyst selection in the electrochemical nitrogen reduction reaction (NRR), aiming to develop sustainable approaches for ammonia production. This research aligns with the global need for environmentally friendly ammonia synthesis (Suryanto, Du, Wang, Chen, Simonov, & Macfarlane, 2019).
Ammonia in Vehicular Applications : Zamfirescu and Dincer (2009) analyzed the use of ammonia as a sustainable fuel for power generation in vehicles. They evaluated performance indicators such as system effectiveness, driving range, and fuel tank compactness, highlighting ammonia's potential benefits and technical advantages in this domain (Zamfirescu & Dincer, 2009).
Catalytic Synthesis of Ammonia : Schlögl (2003) discussed the fundamental importance and various techniques for the preparation of ammonia, particularly focusing on the Haber-Bosch synthesis. This research is essential for understanding ammonia's role in fertilizers, medicaments, dyes, explosives, and resins (Schlögl, 2003).
Ammonia and C-H Amination : Kim and Chang (2017) emphasized the development of efficient transition metal catalyst systems for direct C-H amination of hydrocarbons using ammonia. This research is anticipated to have broad applications in synthetic methodology, medicinal chemistry, and materials science (Kim & Chang, 2017).
Properties
IUPAC Name |
azane;1,4-dioxane | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8O2.H3N/c1-2-6-4-3-5-1;/h1-4H2;1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANTGQBPGYZDWAW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCO1.N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
105.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.